Cas no 26666-45-5 (9H-Purin-2-amine,9-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-)

• Product Name: 9H-Purin-2-amine,9-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
• CAS No: 26666-45-5
• MF: C₁₀H₁₆N₅O₁₂P₃
• MW: 491.181624412537
• CID: 274718
• PubChem ID: 168585
• Update Time: 2025-04-19

9H-Purin-2-amine,9-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,9-[2-deoxy-5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-erythro-pentofuranosyl]-
• 9H-Purin-2-amine, 9-(2-deoxy-5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phophinyl)-beta-D-erythro-pentofuranosyl)-
• 9-[2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-1,9-dihydro-2H-purin-2-imine
• 9-(2-Deoxy-5-O-(hydroxy((hydroxy(phospho nooxy)phosphinyl)oxy)phophinyl)-beta-D-erythro-pentofuranosyl)-9H-purin-2-amine
• DTXSID80949488
• 26666-45-5

• Inchi： 1S/C10H16N5O12P3/c11-10-12-2-5-9(14-10)15(4-13-5)8-1-6(16)7(25-8)3-24-29(20,21)27-30(22,23)26-28(17,18)19/h2,4,6-8,16H,1,3H2,(H,20,21)(H,22,23)(H2,11,12,14)(H2,17,18,19)/t6-,7+,8+/m0/s1
• InChI Key： RFFKLCXZSWDRJT-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C=NC(N)=NC2=3)O1)O

Computed Properties

• Exact Mass: 491.001
• Monoisotopic Mass: 491.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Density: 2.51
• Boiling Point: 940.5°Cat760mmHg
• Flash Point: 522.6°C
• Refractive Index: 1.874